Anthraquinone
Cat. No. B042736
Key on ui cas rn:
84-65-1
M. Wt: 208.21 g/mol
InChI Key: RZVHIXYEVGDQDX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05266696
Procedure details
1-Amino-4-(3'-amino-2',4',6'-trimethyl-5'-sulfophenylthio)anthraquinone-2-sulfonic acid (23.7 parts), cyanuric chloride (9.3 parts) and 1-aminobenzene-3-β-sulfatoethylsulfone (14.1 parts) were subjected to condensation reactions one after another in an aqueous medium in a usual manner, followed by a condensation reaction with pyridine (4.5 parts) at 60° to 70° C. under a weak acid condition. Thereafter, salting out of the reaction mixture gave an anthraquinone compound of the following formula (free acid form). ##STR580##
Name
1-Amino-4-(3'-amino-2',4',6'-trimethyl-5'-sulfophenylthio)anthraquinone-2-sulfonic acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
1-aminobenzene 3-β-sulfatoethylsulfone
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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N[C:2]1[C:15]2[C:14](=[O:16])[C:13]3[C:8](=[CH:9][CH:10]=[CH:11][CH:12]=3)[C:7](=[O:17])[C:6]=2[C:5](SC2C(C)=C(S(O)(=O)=O)C(C)=C(N)C=2C)=[CH:4][C:3]=1S(O)(=O)=O.N1C(Cl)=NC(Cl)=NC=1Cl>N1C=CC=CC=1>[CH:9]1[C:8]2[C:7](=[O:17])[C:6]3[C:15](=[CH:2][CH:3]=[CH:4][CH:5]=3)[C:14](=[O:16])[C:13]=2[CH:12]=[CH:11][CH:10]=1
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Inputs
Step One
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Name
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1-Amino-4-(3'-amino-2',4',6'-trimethyl-5'-sulfophenylthio)anthraquinone-2-sulfonic acid
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Quantity
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0 (± 1) mol
|
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Type
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reactant
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Smiles
|
NC1=C(C=C(C=2C(C3=CC=CC=C3C(C12)=O)=O)SC1=C(C(=C(C(=C1C)S(=O)(=O)O)C)N)C)S(=O)(=O)O
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Name
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|
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Quantity
|
0 (± 1) mol
|
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Type
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reactant
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Smiles
|
N1=C(Cl)N=C(Cl)N=C1Cl
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[Compound]
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Name
|
1-aminobenzene 3-β-sulfatoethylsulfone
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Quantity
|
0 (± 1) mol
|
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Type
|
reactant
|
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Smiles
|
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Step Two
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Name
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Quantity
|
0 (± 1) mol
|
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Type
|
solvent
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Smiles
|
N1=CC=CC=C1
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
|
C1=CC=CC=2C(C3=CC=CC=C3C(C12)=O)=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
